Cas no 179554-56-4 (N-(5-Iodo-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide)

• Product Name: N-(5-Iodo-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide
• CAS No: 179554-56-4
• MF: C₁₁H₁₅IN₂O
• MW: 318.154074907303
• MDL: MFCD07366724
• CID: 113198
• PubChem ID: 329771383
• Update Time: 2025-10-29

N-(5-Iodo-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(5-iodo-4-methyl-2-pyridinyl)-2,2-dimethyl-
• N-(5-IODO-4-METHYL-PYRIDIN-2-YL)-2,2-DIMETHYL-PROPIONAMIDE
• N-(5-iodo-4-methylpyridin-2-yl)-2,2-dimethylpropanamide
• N-(5-iodo-4-methylpyridin-2-yl)pivalamide
• AB31076
• 5-Iodo-4-methyl-2-(trimethylacetyl)aminopyridine
• SCHEMBL8328430
• A812459
• N-(5-Iodo-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide, AldrichCPR
• CS-0448689
• 5-iodo-4-methyl-2-trimethylacetylaminopyridine
• N-(5-Iodo-4-methylpyridin-2-yl)-2,2-dimethylpropionamide
• Propanamide, N-(5-iodo-4-methyl-2-pyridinyl)-2,2-dimethyl-
• N-(5-iodo-4-methyl-2-pyridyl)-2,2-dimethyl-propanamide
• AKOS015853811
• DTXSID10590341
• FT-0677611
• 179554-56-4
• UXKKWMDNOQJJSM-UHFFFAOYSA-N
• MFCD07366724
• N-(5-iodo-4-methyl-pyridin-2-yl)-2,2-dimethylpropionamide
• DB-029763
• N-(5-Iodo-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide

• MDL： MFCD07366724
• Inchi： 1S/C11H15IN2O/c1-7-5-9(13-6-8(7)12)14-10(15)11(2,3)4/h5-6H,1-4H3,(H,13,14,15)
• InChI Key： UXKKWMDNOQJJSM-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1C)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 318.02300
• Monoisotopic Mass: 318.02291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 113.5-113-7°C
• Boiling Point: 413.2±45.0 °C at 760 mmHg
• Flash Point: 203.7±28.7 °C
• PSA: 41.99000
• LogP: 3.05220
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(5-Iodo-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(5-Iodo-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide

Comprehensive Overview of N-(5-Iodo-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide (CAS No. 179554-56-4)

N-(5-Iodo-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide, with the CAS number 179554-56-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique pyridine backbone substituted with an iodine atom and a pivalamide group, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for high-purity 179554-56-4, synthesis methods for N-(5-Iodo-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide, and its applications in drug discovery, reflecting its growing relevance in modern science.

The structural uniqueness of N-(5-Iodo-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide lies in its iodo-substituted pyridine ring, which enhances its reactivity in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for targeted therapeutics and crop protection agents. Recent trends in green chemistry have also spurred interest in optimizing the synthesis of this compound to reduce waste and improve yield, aligning with the global push for sustainable chemical processes.

Analytical characterization of CAS 179554-56-4 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm its purity and structural integrity. Laboratories often inquire about storage conditions for 179554-56-4 or compatibility with common reagents, underscoring the need for precise handling protocols. The compound’s stability under various pH conditions and solvents is another area of frequent research, particularly for applications in high-throughput screening and medicinal chemistry.

In the context of drug development, N-(5-Iodo-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide serves as a versatile scaffold for designing kinase inhibitors and GPCR modulators. Its iodine moiety allows for further functionalization, enabling the creation of libraries for structure-activity relationship (SAR) studies. This adaptability has made it a focal point in preclinical research, especially for oncology and central nervous system (CNS) disorders, where tailored small molecules are in high demand.

Beyond pharmaceuticals, 179554-56-4 finds utility in material science, particularly in the synthesis of organic electronic materials. Its conjugated system and halogenated aromatic core contribute to charge transport properties, making it a candidate for OLEDs or photovoltaic devices. Queries like "179554-56-4 in optoelectronics" or "pyridine derivatives for organic semiconductors" highlight this niche but expanding application.

Regulatory and safety data for N-(5-Iodo-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide are often sought after, with users searching for SDS sheets for CAS 179554-56-4 or ecotoxicological profiles. While the compound is not classified as hazardous under standard guidelines, proper personal protective equipment (PPE) and ventilation controls are recommended during handling. This aligns with broader industry concerns about laboratory safety and regulatory compliance.

In summary, N-(5-Iodo-4-methyl-pyridin-2-yl)-2,2-dimethyl-propionamide (179554-56-4) is a multifaceted compound bridging pharmaceutical innovation, sustainable chemistry, and advanced materials. Its synthesis, applications, and safety considerations continue to drive interdisciplinary research, addressing both scientific curiosity and industrial needs. As demand for tailored heterocycles rises, this compound exemplifies the synergy between molecular design and practical utility.